Cas no 21472-16-2 (1H-Benzimidazole, 1-acetyl-2,3-dihydro- (9CI))

1H-Benzimidazole, 1-acetyl-2,3-dihydro- (9CI) structure
21472-16-2 structure
Product Name:1H-Benzimidazole, 1-acetyl-2,3-dihydro- (9CI)
CAS No:21472-16-2
MF:C9H10N2O
MW:162.188501834869
CID:249778
PubChem ID:19697878
Update Time:2025-04-19

1H-Benzimidazole, 1-acetyl-2,3-dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 1-acetyl-2,3-dihydro- (9CI)
    • 1-Acetylbenzimidazoline
    • Benzimidazoline, 1-acetyl- (8CI)
    • 1-(2,3-Dihydro-1H-benzo[d]imidazol-1-yl)ethanone
    • 21472-16-2
    • SCHEMBL8569782
    • Inchi: 1S/C9H10N2O/c1-7(12)11-6-10-8-4-2-3-5-9(8)11/h2-5,10H,6H2,1H3
    • InChI Key: GTBTUFYCVLSZSR-UHFFFAOYSA-N
    • SMILES: O=C(C)N1CNC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 162.0794
  • Monoisotopic Mass: 162.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34
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